Octahydropyrazino[2,1-c][1,4]oxazine

• IUPAC Name: 1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine
• InChI: InChI=1S/C7H14N2O/c1-2-9-3-4-10-6-7(9)5-8-1/h7-8H,1-6H2
• InChI Key: ZWNWCROZSHWHSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCOCC2CN1
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• CAS RN: 141108-65-8

Description

Octahydropyrazino[2,1-c][1,4]oxazine is a small molecule that has been identified as a potent and selective ROMK inhibitor. It is part of the acyl this compound series. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular formula for this compound is C7H14N2O. The InChI code for this compound is 1S/C7H14N2O/c1-2-9-3-4-10-6-7(9)5-8-1/h7-8H,1-6H2.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The molecular weight of this compound is 142.2.

Scientific Research Applications

• ROMK Inhibitor with Improved Pharmacokinetics : Octahydropyrazino[2,1-c][1,4]oxazine derivatives have been identified as potent ROMK inhibitors with enhanced selectivity and improved pharmacokinetic properties, making them potentially valuable in therapeutic applications without causing QTc prolongation in vivo (Zhu et al., 2016).

• Stereochemical Studies and Lactam Derivatives : Derivatives of this compound have been synthesized and their configurations determined using spectroscopic techniques. These compounds preferentially adopt a trans-fused ring conformation, and the study also delves into the stereochemistry of lactams derived from these systems (Cahill & Crabb, 1972).

• Anthelmintic Activity : A series of octahydropyrazino[2,1-a][2]benzazepine derivatives were evaluated for their cestocidal activity, revealing high effectiveness against certain parasites. Epsiprantel, one of these derivatives, showed promising results for further development (Brewer et al., 1989).

• Central Nervous System Depressant Properties : Certain this compound derivatives have been found to have depressant effects on the central nervous system, indicating potential use in pharmacological applications related to CNS activity (Riley & Rankin, 1976).

• Controlled Stereochemical Synthesis : A novel method for synthesizing disubstituted pyrazino-oxazines with controlled stereochemistry was developed, showcasing the versatility of these compounds in organic synthesis (Ručilová et al., 2017).

• Unconquered Chemical Space Exploration : this compound is part of an exploratory library of unconquered bicyclic heteroaromatic rings with potential medicinal interest, highlighting the ongoing research and innovation in this chemical space (Thorimbert et al., 2018).

Mechanism of Action

Octahydropyrazino[2,1-c][1,4]oxazine has been identified as a potent and selective ROMK inhibitor. This compound displays improved ROMK/hERG selectivity, and as a consequence, the resulting ROMK inhibitors do not evoke QTc prolongation in an in vivo cardiovascular dog model.

Q & A

Q1: What makes the octahydropyrazino[2,1-c][1,4]oxazine scaffold a promising starting point for developing ROMK inhibitors?

A1: While the provided abstract doesn't delve into the specific structural reasons for selecting this scaffold, it highlights that researchers successfully discovered a potent and selective ROMK inhibitor based on this structure. [] This suggests the this compound scaffold likely possesses favorable features for interacting with the ROMK binding site. Further research exploring structure-activity relationships would be needed to elucidate the specific molecular interactions responsible for this potency and selectivity.

Q2: The abstract mentions improved pharmacokinetic properties. What does this mean in the context of drug development, and why is it important?

A2: Pharmacokinetics refers to how a drug moves through the body – its absorption, distribution, metabolism, and excretion (ADME). [] Improved pharmacokinetic properties could mean the new ROMK inhibitor demonstrates superior absorption, a longer half-life in the body, or more favorable distribution to target tissues compared to previous inhibitors. These improvements are crucial for translating a promising compound into a viable drug candidate, as they can influence dosing frequency, treatment duration, and ultimately, the drug's effectiveness and safety profile.